Cas no 2229270-00-0 (1-(6-bromopyridin-3-yl)methylcyclopropan-1-ol)

• Product Name: 1-(6-bromopyridin-3-yl)methylcyclopropan-1-ol
• CAS No: 2229270-00-0
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 5867594
• PubChem ID: 165639704
• Update Time: 2025-08-04

1-(6-bromopyridin-3-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromopyridin-3-yl)methylcyclopropan-1-ol
• 1-[(6-bromopyridin-3-yl)methyl]cyclopropan-1-ol
• EN300-1906590
• 2229270-00-0

• Inchi： 1S/C9H10BrNO/c10-8-2-1-7(6-11-8)5-9(12)3-4-9/h1-2,6,12H,3-5H2
• InChI Key： VZQGFOLHCCDNTG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CC1(CC1)O

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(6-bromopyridin-3-yl)methylcyclopropan-1-ol

Comprehensive Introduction to 1-(6-bromopyridin-3-yl)methylcyclopropan-1-ol (CAS No. 2229270-00-0)

1-(6-bromopyridin-3-yl)methylcyclopropan-1-ol (CAS No. 2229270-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of brominated pyridine derivatives, which are widely recognized for their versatility in synthetic chemistry. Its molecular structure combines a cyclopropanol moiety with a 6-bromopyridinyl group, making it a valuable intermediate for the development of novel bioactive molecules.

The growing interest in 1-(6-bromopyridin-3-yl)methylcyclopropan-1-ol is driven by its potential applications in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its utility in catalysis and asymmetric synthesis, as the compound's stereochemistry offers opportunities for chiral transformations. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry for treating various diseases.

In the context of green chemistry, 1-(6-bromopyridin-3-yl)methylcyclopropan-1-ol has been investigated for its compatibility with sustainable synthetic protocols. The demand for eco-friendly reagents and low-toxicity intermediates has led to innovations in its production methods, such as solvent-free reactions and microwave-assisted synthesis. These advancements align with global trends toward reducing chemical waste and improving process efficiency.

From an analytical perspective, the characterization of CAS No. 2229270-00-0 involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for reproducibility in research. The compound's stability under various conditions has also been a topic of interest, particularly for storage and transportation in industrial settings.

The commercial availability of 1-(6-bromopyridin-3-yl)methylcyclopropan-1-ol has expanded due to its rising demand in custom synthesis and contract manufacturing. Suppliers often provide technical data sheets detailing its physicochemical properties, such as melting point, solubility, and molecular weight, to facilitate its use in diverse applications. Researchers frequently search for high-purity grades of this compound to ensure optimal performance in sensitive reactions.

Looking ahead, the future of 1-(6-bromopyridin-3-yl)methylcyclopropan-1-ol appears promising, with ongoing studies exploring its potential in bioconjugation and material science. Its adaptability in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, positions it as a key player in the development of next-generation functional materials. As the scientific community continues to uncover its full potential, this compound is poised to remain a focal point in innovative research.